Cas no 47375-66-6 ( )

  structure
  structure
Product Name: 
CAS No:47375-66-6
MF:C18H20N2O4
MW:328.362404823303
CID:930919
PubChem ID:231170
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 4-(phenylcarbamoyloxy)butyl N-phenylcarbamate
    • 1,4-bis-phenylcarbamoyloxy-butane
    • 1.4-Bis-phenylcarbamoyloxy-butan
    • 1.4-Butandiol-bis-(phenylurethan)
    • AC1L5L41
    • AC1Q67IS
    • Ambcb7919624
    • Butandiol-(1,4)-bis-phenylurethan
    • butane-1,4-diyl bis(phenylcarbamate)
    • CTK4I9920
    • HMS3089D14
    • NSC26865
    • Tetramethylen-bis-phenylurethan
    • Tetramethylenglykol-dicarbanilat
    • NSC-26865
    • MLS002639147
    • SMR001548597
    • CHEMBL1880244
    • SR-01000286341
    • DTXSID10282613
    • 47375-66-6
    • SR-01000286341-1
    •  
    • Inchi: 1S/C18H20N2O4/c21-17(19-15-9-3-1-4-10-15)23-13-7-8-14-24-18(22)20-16-11-5-2-6-12-16/h1-6,9-12H,7-8,13-14H2,(H,19,21)(H,20,22)
    • InChI Key: GCORSUUCQDCPOM-UHFFFAOYSA-N
    • SMILES: O(C(NC1C=CC=CC=1)=O)CCCCOC(NC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 328.1424
  • Monoisotopic Mass: 328.14230712g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 9
  • Complexity: 341
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 76.7Ų

Experimental Properties

  • PSA: 76.66
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